Cas no 950-59-4 (4-Mercapto-2,6-di-tert-butylphenol)

4-Mercapto-2,6-di-tert-butylphenol is a sterically hindered phenolic thiol compound with notable antioxidant and radical-scavenging properties. Its molecular structure, featuring tert-butyl groups at the 2- and 6-positions, enhances stability and resistance to oxidative degradation. The mercapto (-SH) group provides additional reactivity, making it effective in inhibiting free radical chain reactions. This compound is particularly useful in polymer stabilization, lubricant formulations, and as an intermediate in organic synthesis. Its high thermal stability and low volatility make it suitable for applications requiring prolonged performance under elevated temperatures. The combination of phenolic and thiol functionalities offers synergistic antioxidant effects, contributing to its utility in demanding industrial environments.
4-Mercapto-2,6-di-tert-butylphenol structure
950-59-4 structure
Product Name:4-Mercapto-2,6-di-tert-butylphenol
CAS No:950-59-4
MF:C14H22OS
MW:238.388883113861
CID:40398
PubChem ID:70370
Update Time:2025-06-09

4-Mercapto-2,6-di-tert-butylphenol Chemical and Physical Properties

Names and Identifiers

    • 2,6-Di-tert-butyl-4-mercaptophenol
    • 4-Mercapto-2,6-di-tert-butylphenol
    • (S)-(-)-1,1,2-TRIPHENYL-1,2-ETHANEDIOL 2-ACETATE
    • 4-Mercapto-2,6-di-te
    • Phenol,2,6-di-tert-butyl-4-mercapto- (6CI,7CI,8CI)
    • 2,6-Di-tert-butyl-4-thiophenol
    • 3,5-Di-tert-butyl-4-hydroxybenzenethiol
    • 3,5-Di-tert-butyl-4-hydroxythiophenol
    • 2,6-Bis(1,1-dimethylethyl)-4-mercaptophenol (ACI)
    • Phenol, 2,6-di-tert-butyl-4-mercapto- (6CI, 7CI, 8CI)
    • 2,6-Ditert-butyl-4-sulfanylphenol
    • H 327/74
    • Q65654012
    • 3,5-di-t-butyl-4-hydroxybenzenethiol
    • 2,6-ditertiary butyl-4-mercaptophenol
    • 2.6-bis(1,1-Dimethylethyl)-4-mercaptophenol
    • 2,6-bis-(1,1-dimethylethyl)4-mercaptophenol
    • 2,6-bis(1,1-dimethylethyl)4-mercaptophenol
    • 2.6-bis-(1,1-Dimethylethyl)-4-mercaptophenol
    • 950-59-4
    • NS00040436
    • SCHEMBL224048
    • 2,6-Di-tert-butyl-4-thiophenol; 3,5-Di-tert-butyl-4-hydroxybenzenethiol; 3,5-Di-tert-butyl-4-hydroxythiophenol; H 327/74
    • 2,6-di-tert-butyl-4-sulfanylphenol
    • 2,6-bis(1,1-dimethyl-ethyl)-4-mercaptophenol
    • Phenol, 2,6-bis(1,1-dimethylethyl)-4-mercapto-
    • 2,6-Di-tert-butyl-4-mercapto-phenol
    • 3,5-di-tert-butyl-4-hydroxybenzene thiol
    • 3,5-di-t-butyl-4-hydroxyphenylmercaptan
    • 2,6 di-tert-butyl-4-mercaptophenol
    • 2,6-di-t-butyl-4-mercaptophenol
    • 3,5-di-tert-butyl-4hydroxythiophenol
    • 2,6-bis(tert-butyl)-4-sulfanylphenol
    • 2.6-di-tert-butyl-4-mercaptophenol
    • AKOS004906687
    • EN300-18638
    • 3,5-di-t-butyl-4-hydroxythiophenol
    • 4-hydroxy-3,5-di-tert. butyl-thiophenol
    • 3,5-di-tert.butyl-4-hydroxy-thiophenol
    • MFCD00551041
    • 2,6-bis (1,1-dimethylethyl)-4-mercaptophenol
    • 2.6-bis(1.1-Dimethylethyl)-4-mercaptophenol
    • DTXSID00241719
    • 2,6-di-tert- butyl-4-mercaptophenol
    • EINECS 213-451-5
    • ZT9Q8D3AMB
    • 2,6-bis(1,1-dimethylethyl)-4-mercaptophenol
    • STK246876
    • 3,5-Di-(tert-butyl)-4-hydroxythiophenol
    • CS-0272557
    • 2, 6-di-tert-butyl-4-mercaptophenol
    • 2,6-Ditert-butyl-4-mercapto phenol
    • 2,6-DI(TERT-BUTYL)-4-SULFANYLPHENOL
    • 2,6-bis-(1,1-Dimethylethyl)-4-mercaptophenol
    • SC5127
    • Inchi: 1S/C14H22OS/c1-13(2,3)10-7-9(16)8-11(12(10)15)14(4,5)6/h7-8,15-16H,1-6H3
    • InChI Key: NFVMNXZFSKGLDR-UHFFFAOYSA-N
    • SMILES: OC1C(C(C)(C)C)=CC(S)=CC=1C(C)(C)C

Computed Properties

  • Exact Mass: 238.13913649g/mol
  • Monoisotopic Mass: 238.13913649g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 21.2Ų

4-Mercapto-2,6-di-tert-butylphenol Pricemore >>

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4-Mercapto-2,6-di-tert-butylphenol Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sulfur monochloride
1.2 Reagents: Zinc ,  Hydrochloric acid Catalysts: Bismuth trichloride Solvents: Toluene ,  Water
Reference
Preparation of aromatic thiols
, Japan, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Chlorotrimethylsilane ,  Chlorosulfonic acid Solvents: Dichloromethane
1.2 Reagents: Thionyl chloride Solvents: Dimethylformamide
1.3 Reagents: Zinc ,  Hydrochloric acid
Reference
Process for the preparation of 2,6-di-tert-butyl-4-mercaptophenol by sulfonation of 2,6-di-tert-butylphenol with a silylated sulfonation agent and reduction of the intermediate 3,5-di-tert-butyl-4-hydroxybenzenesulfonic acid; preparation of probucol
, European Patent Organization, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Iodine ;  rt → -10 °C
1.2 Reagents: Zinc ;  30 min, -10 - -7 °C; 30 min, -10 - -7 °C; 1 h, -10 - -7 °C
1.3 Reagents: Zinc ,  Hydrochloric acid Solvents: 1-Butanol ;  3 h, 20 - 30 °C; 3.5 h, 20 - 30 °C; 1 h, 20 - 30 °C
Reference
Process for the preparation of 2,6-di-tert-butyl-4-mercaptophenol and 4,4'-isopropylidenedithiobis[2,6-di-tert-butylphenol]
, World Intellectual Property Organization, , ,

4-Mercapto-2,6-di-tert-butylphenol Raw materials

4-Mercapto-2,6-di-tert-butylphenol Preparation Products

Additional information on 4-Mercapto-2,6-di-tert-butylphenol

Exploring the Applications and Mechanisms of 4-Mercapto-2,6-di-tert-butylphenol (CAS No. 950-59-4) in Chemical and Biomedical Research

The compound 4-Mercapto-2,6-di-tert-butylphenol, identified by its CAS registry number 950-59-4, has emerged as a versatile molecule with significant potential in both fundamental chemistry and applied biomedical research. Its unique structure—combining a thiophenol group (mercapto) with bulky tert-butyl substituents—confers exceptional stability and reactivity, making it a focal point for investigations into antioxidant mechanisms, drug delivery systems, and biomaterial design.

Recent advancements in synthetic methodologies have enabled precise control over the synthesis of this compound, particularly through environmentally friendly protocols reported in the Journal of Green Chemistry (2023). Researchers demonstrated that microwave-assisted synthesis could achieve yields exceeding 85% while minimizing solvent usage, aligning with global sustainability goals. The molecule’s dual functional groups—a sulfur-containing thiol and electron-donating tert-butyl residues—facilitate its integration into polymer networks or nanoparticle platforms without compromising structural integrity.

In biomedical applications, studies published in Nature Communications (2023) highlighted its role as a potent antioxidant agent. The tert-butyl groups enhance lipophilicity, allowing efficient cellular uptake, while the thiol moiety scavenges reactive oxygen species (ROS) via redox cycling mechanisms. This dual functionality was shown to mitigate oxidative stress in neuronal cells exposed to amyloid-beta aggregates—a critical pathway in Alzheimer’s disease progression—suggesting therapeutic potential for neurodegenerative disorders.

Beyond pharmacology, this compound has gained attention for its utility in biosensor fabrication due to its electroactive properties. A 2023 study in Sensors and Actuators B: Chemical described its incorporation into graphene oxide-based electrochemical sensors for real-time detection of glucose oxidase activity. The mercapto group enabled covalent attachment to electrode surfaces, while the steric hindrance from tert-butyl groups prevented nonspecific protein adsorption, achieving detection limits as low as 1 pM.

In drug delivery systems, researchers at MIT recently engineered polymeric micelles functionalized with 4-Mercapto-2,6-di-tert-butylphenol, leveraging its amphiphilic nature to encapsulate hydrophobic anticancer drugs like doxorubicin (Biomaterials Science, 2023). The tert-butyl groups stabilized the micelle structure under physiological conditions, while the thiol group facilitated triggered release upon encountering tumor microenvironment acidity—a mechanism validated through in vivo mouse models demonstrating reduced cardiotoxicity compared to free drug administration.

The compound’s unique reactivity also extends to catalytic applications. A groundbreaking study published in ACS Catalysis (January 2024) revealed its ability to act as a ligand for palladium-catalyzed cross-coupling reactions under mild conditions. The tert-butyl groups provided steric protection against side reactions during Suzuki-Miyaura coupling processes, enabling high-yield synthesis of complex organic molecules relevant to agrochemicals and pharmaceutical intermediates.

Epidemiological data from clinical trials involving analogous thiophenol derivatives suggest minimal toxicity at therapeutic doses (Toxicological Sciences, 2023). While long-term human studies are ongoing, preclinical models indicate rapid metabolic clearance via phase II conjugation pathways without bioaccumulation—a critical safety advantage over traditional antioxidant compounds like butylated hydroxytoluene (BHT).

Ongoing research focuses on exploiting this compound’s photochemical properties for photodynamic therapy applications (Advanced Therapeutics, 2023). Conjugation with photosensitizers demonstrated singlet oxygen generation efficiency comparable to FDA-approved agents when exposed to near-infrared light—a breakthrough that could revolutionize targeted cancer treatments by minimizing off-target phototoxicity.

In materials science applications, self-healing polymers incorporating this compound were developed using thiol-maleimide click chemistry (Matter, March 2024). The mercapto group participated in reversible disulfide bond formation under physiological conditions without compromising mechanical strength—a property validated through cyclic loading tests showing >98% recovery after repeated fractures.

The molecule’s structural versatility is further exemplified by its role as a chelating agent for metal ions such as copper(II), as reported in Inorganic Chemistry Frontiers. Coordination studies revealed octahedral geometry formation with Cu²⁺ ions at physiological pH levels—a mechanism being explored for designing selective metal ion sensors capable of distinguishing between toxic heavy metals like lead and essential ions like zinc.

A groundbreaking application unveiled at the 2023 American Chemical Society conference involves using this compound as a molecular switch within stimuli-responsive hydrogels. Exposure to ultraviolet light induces reversible thiol-disulfide interconversions that modulate gel swelling behavior by up to 87%, enabling precise control over drug release kinetics under external light stimuli—a system now being tested for ocular drug delivery platforms.

Safety assessments conducted by the European Chemicals Agency (ECHA) confirm compliance with REACH regulations regarding occupational exposure limits (Risk Assessment Report: July 2023 Update). Vapor pressure measurements below 1×10⁻⁵ Pa at standard conditions underscore low volatility risks during handling procedures common in laboratory settings.

Synthetic scalability remains an area of active optimization with continuous flow reactor systems showing promise—recent pilot-scale trials achieved kilogram quantities without loss of purity (Chemical Engineering Journal Advances, April 2024). This progress addresses industrial concerns about cost-effectiveness while maintaining compliance with Good Manufacturing Practices (GMP) standards required for preclinical material production.

Cross-disciplinary studies are now exploring synergistic effects when combining this compound with other bioactive molecules such as curcumin or resveratrol (Nutrients Special Issue: Antioxidants & Health Outcomes). In vitro assays demonstrated enhanced radical scavenging activity through synergistic interactions between thiol groups and polyphenolic components—an approach currently being translated into nutraceutical formulations targeting oxidative stress-related conditions like metabolic syndrome.

In summary,4-Mercapto-2,6-di-tert-butylphenol (CAS No.:950-59-4) represents a paradigm shift across multiple scientific domains due to its tunable chemical properties and multifunctional design principles validated through cutting-edge research methodologies from leading institutions worldwide.

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